2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-oxo-5-[2-(trifluoromethyl)phenyl]-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F3NO3/c14-13(15,16)10-4-2-1-3-8(10)7-5-9(12(19)20)11(18)17-6-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key: CKBHJNKGOIXCCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CNC(=O)C(=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C13H8F3NO3
• DSSTOX Substance ID: DTXSID90687965
• Molecular Weight: 283.20 g/mol
• CAS RN: 1261820-95-4

Description

2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid (2-H-5-TFPN) is a small molecule compound that has shown promising results in scientific research applications. It is a member of the nicotinic acid family, which is known for its ability to modulate the activity of the enzyme acyl-CoA oxidase. In addition, it has been studied for its biochemical and physiological effects.

Scientific Research Applications

2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential to modulate the activity of the enzyme acyl-CoA oxidase. This enzyme is responsible for the oxidation of fatty acids, and its activity has been linked to the development of metabolic diseases such as obesity and type 2 diabetes. Therefore, 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential to treat these diseases. In addition, it has been studied for its potential to modulate the activity of other enzymes involved in metabolic pathways, such as fatty acid synthase and fatty acid β-oxidation.

Mechanism of Action

2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% modulates the activity of acyl-CoA oxidase by binding to the enzyme and inhibiting its activity. This inhibition leads to a decrease in the oxidation of fatty acids, which in turn leads to an increase in the production of energy-rich compounds such as ATP. In addition, 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% has been shown to inhibit the activity of other enzymes involved in metabolic pathways, such as fatty acid synthase and fatty acid β-oxidation.
Biochemical and Physiological Effects
2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential to modulate the activity of metabolic enzymes, which in turn can lead to a decrease in the production of energy-rich compounds such as ATP. This decrease in ATP production can lead to a decrease in the body’s overall energy levels. In addition, 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential to modulate the activity of other metabolic enzymes, which can lead to changes in the body’s metabolism and energy balance.

Advantages and Limitations for Lab Experiments

The use of 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% in lab experiments has several advantages. First, it is relatively easy to synthesize and is available in 95% purity. Second, it is relatively stable and can be stored for long periods of time. Third, it is relatively non-toxic and has low levels of side effects. However, 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% also has several limitations. First, it is not very soluble in water, which can make it difficult to use in certain experiments. Second, it is relatively expensive, which can limit its use in certain experiments.

Future Directions

The potential applications of 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% are vast and varied. In the future, it could be further studied for its potential to modulate the activity of metabolic enzymes involved in the development of metabolic diseases such as obesity and type 2 diabetes. In addition, it could be studied for its potential to modulate the activity of enzymes involved in other metabolic pathways, such as fatty acid β-oxidation and fatty acid synthase. Finally, it could be studied for its potential to modulate the activity of other enzymes involved in metabolic pathways, such as those involved in energy production and storage.

Synthesis Methods

2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 2-trifluoromethylphenylacetic acid with sodium nitrite in the presence of acetic acid. This reaction yields 2-trifluoromethylphenylacetic acid nitrite, which is then reacted with 2-hydroxy-5-chloronicotinic acid in the presence of potassium carbonate. This reaction yields 2-Hydroxy-5-(2-trifluoromethylphenyl)nicotinic acid, 95% in 95% purity.